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Compound of Interest

Compound Name:
2-(Methoxymethyl)morpholine

hydrochloride

Cat. No.: B178433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological significance of 2-(Methoxymethyl)morpholine
hydrochloride. This document is intended to serve as a valuable resource for researchers and

professionals engaged in drug discovery and development.

Core Compound Data
A summary of the key quantitative data for 2-(Methoxymethyl)morpholine hydrochloride is

presented below.

Property Value Reference

Molecular Formula C6H14ClNO2 [1]

Molecular Weight 167.63 g/mol [1]

Physical Form Solid [2]

Purity Typically ≥95% [2]

Storage
Room Temperature, Sealed in

Dry Conditions
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Synthesis and Characterization
While specific synthetic procedures for 2-(Methoxymethyl)morpholine hydrochloride are

proprietary, a general representative protocol can be adapted from the synthesis of structurally

similar morpholine derivatives.

Representative Experimental Protocol: Synthesis of a 2-
(Alkoxymethyl)morpholine Hydrochloride Derivative
A representative synthesis for a related compound, 2-(7-indenyloxymethyl)morpholine

hydrochloride, involves the deprotection of a protected morpholine precursor in an acidic

ethanolic solution. The following is an illustrative procedure that could be adapted for the

synthesis of 2-(methoxymethyl)morpholine hydrochloride from a suitable protected

intermediate.

Materials:

Protected 2-(methoxymethyl)morpholine precursor

0.5 N Hydrochloric acid

Ethanol

Chloroform

Anhydrous magnesium sulfate

Acetone

Procedure:

A solution of the protected 2-(methoxymethyl)morpholine precursor is prepared in a mixture

of 0.5 N hydrochloric acid and ethanol.

The solution is refluxed for several hours to facilitate the removal of the protecting group.[3]

After cooling, the ethanol is removed under reduced pressure.[3]
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The resulting aqueous solution is subjected to a liquid-liquid extraction with chloroform.[3]

The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and

the solvent is evaporated to yield a crude product.[3]

The final product, 2-(Methoxymethyl)morpholine hydrochloride, is precipitated from a

solvent such as acetone and collected by filtration.[3]

Analytical Characterization
The structural confirmation and purity assessment of 2-(Methoxymethyl)morpholine
hydrochloride would typically involve a suite of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for

elucidating the chemical structure. The characteristic signals for the morpholine ring protons

and carbons, as well as the methoxymethyl substituent, would be expected. For morpholine

itself, a distinct pattern is often observed in NMR spectra.[4]

Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight

of the compound. A common method for analyzing morpholine derivatives is Gas

Chromatography-Mass Spectrometry (GC-MS), often after a derivatization step.[5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule.

Potential Biological Significance and Signaling
Pathways
Morpholine and its derivatives are recognized as privileged scaffolds in medicinal chemistry,

exhibiting a wide array of biological activities.[6][7] These activities include anticancer, anti-

inflammatory, antimicrobial, and antiviral properties.[7] While the specific biological targets and

signaling pathways for 2-(Methoxymethyl)morpholine hydrochloride are not extensively

documented in publicly available literature, we can extrapolate potential mechanisms based on

the activities of other morpholine-containing compounds.

For instance, some morpholine derivatives have been shown to act as inhibitors of various

enzymes or to interact with specific receptors, thereby modulating downstream signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://prepchem.com/2-7-indenyloxymethyl-morpholine-hydrochloride/
https://prepchem.com/2-7-indenyloxymethyl-morpholine-hydrochloride/
https://www.benchchem.com/product/b178433?utm_src=pdf-body
https://prepchem.com/2-7-indenyloxymethyl-morpholine-hydrochloride/
https://www.benchchem.com/product/b178433?utm_src=pdf-body
https://www.benchchem.com/product/b178433?utm_src=pdf-body
https://www.acdlabs.com/blog/recognizing-the/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944257/
https://www.jchemrev.com/article_137447.html
https://www.researchgate.net/figure/Biological-activities-of-morpholine-derivatives-and-molecular-targets-involved_fig1_339030355
https://www.researchgate.net/figure/Biological-activities-of-morpholine-derivatives-and-molecular-targets-involved_fig1_339030355
https://www.benchchem.com/product/b178433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cascades. A hypothetical signaling pathway that could be influenced by a biologically active

morpholine derivative is depicted below. This diagram illustrates a generic pathway where the

compound could inhibit a kinase, leading to the downstream regulation of transcription factors

involved in cellular processes like inflammation or proliferation.
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Caption: Hypothetical signaling pathway showing potential inhibition by a morpholine

derivative.

Experimental Workflow: From Synthesis to Analysis
The overall workflow for the synthesis and characterization of 2-(Methoxymethyl)morpholine
hydrochloride is a systematic process that ensures the production of a well-characterized

compound for further research. The following diagram outlines a typical workflow.
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Caption: A typical experimental workflow for the synthesis and analysis of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Methoxymethyl)morpholine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178433#2-methoxymethyl-morpholine-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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